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Introduction to ZMYND19

Zinc finger MYND-type containing 19 (ZMYND19), also known as MIZIP, is a protein that has
been identified as a negative regulator of the mTORCL1 signaling pathway. It is understood to
associate with MKLN1 on the outer lysosomal membranes to inhibit mTORC1.[1] ZMYND19
has a reported molecular weight of approximately 26.4 kDa.[2] Subcellularly, it has been
localized to the Golgi apparatus and vesicles.[3][4] Immunohistochemical studies have shown
general cytoplasmic and membranous expression in various tissues.[3][5] Given its role in the
crucial mMTORC1 pathway, which is often dysregulated in cancer and other diseases,
ZMYNDJ19 is a protein of significant interest for research and therapeutic development.

Accurate detection of ZMYND19 in tissues using immunohistochemistry (IHC) is critical for
these studies. This document provides a comprehensive guide to selecting and validating
ZMYND19 antibodies for IHC applications, ensuring reliable and reproducible results.

ZMYND19 in the mTORC1 Signaling Pathway

The mechanistic target of rapamycin complex 1 (nTORC1) is a central regulator of cell growth,
proliferation, and metabolism.[6][7][8][9][10] It integrates signals from growth factors, nutrients,
and energy status to control protein synthesis and other anabolic processes. ZMYND19, in
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concert with MKLN1, acts as a brake on this pathway at the lysosomal surface, representing a

key regulatory node.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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